Cas no 54305-87-2 (2,3-Dichloro-hexane)

• Product Name: 2,3-Dichloro-hexane
• CAS No: 54305-87-2
• MF: C₆H₁₂Cl₂
• MW: 155.065480232239
• CID: 2670158
• PubChem ID: 521494
• Update Time: 2025-05-25

2,3-Dichloro-hexane Chemical and Physical Properties

Names and Identifiers

• 2,3-dichlorohexane
• DTXCID70285746
• IILOKMKZRPIYGG-UHFFFAOYSA-N
• 2,3-dichloro-hexane
• SCHEMBL7872219
• DTXSID60334656
• 54305-87-2
• 2,3-Dichloro-hexane

• Inchi： 1S/C6H12Cl2/c1-3-4-6(8)5(2)7/h5-6H,3-4H2,1-2H3
• InChI Key： IILOKMKZRPIYGG-UHFFFAOYSA-N
• SMILES： ClC(C(C)Cl)CCC

Computed Properties

• Exact Mass: 154.0316058Da
• Monoisotopic Mass: 154.0316058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0527
• Melting Point: -48.02°C (estimate)
• Boiling Point: 175.06°C (estimate)
• Refractive Index: 1.4263 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 2,3-Dichloro-hexane

Introduction to 2,3-Dichloro-hexane (CAS No. 54305-87-2) and Its Applications in Modern Chemical Research

2,3-Dichloro-hexane, with the chemical formula C₆H₁₂Cl₂, is a significant compound in the realm of organic chemistry and industrial applications. Its molecular structure, featuring two chlorine atoms substituting at the 2nd and 3rd carbon positions of a hexane chain, imparts unique reactivity and utility in various synthetic pathways. This introduction delves into the properties, synthesis, and emerging applications of 2,3-Dichloro-hexane, emphasizing its role in contemporary research and development.

The chemical identity of CAS No. 54305-87-2 firmly establishes 2,3-Dichloro-hexane as a well-characterized molecule with distinct physical and chemical characteristics. Boiling point studies indicate that this compound exhibits moderate volatility under standard conditions, making it suitable for use in processes requiring controlled vapor pressure. Additionally, its density and solubility profile are critical factors influencing its application in both laboratory-scale reactions and industrial-scale formulations.

One of the most compelling aspects of 2,3-Dichloro-hexane is its versatility as an intermediate in organic synthesis. The presence of chlorine atoms at specific positions on the carbon chain enhances its reactivity towards nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This property has made it a valuable building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Recent advancements in catalytic methods have further optimized the use of 2,3-Dichloro-hexane in constructing carbon-carbon bonds with higher efficiency and selectivity.

In the pharmaceutical industry, 2,3-Dichloro-hexane has found utility as a precursor in the synthesis of certain active pharmaceutical ingredients (APIs). Researchers have leveraged its reactivity to develop novel heterocyclic compounds that exhibit promising biological activities. For instance, derivatives of 2,3-Dichloro-hexane have been investigated for their potential antimicrobial and anti-inflammatory properties. The integration of computational chemistry techniques has enabled scientists to predict and fine-tune the structural features of these derivatives, enhancing their efficacy.

The agrochemical sector has also benefited from the applications of 2,3-Dichloro-hexane. Its structural framework serves as a scaffold for developing herbicides and insecticides with improved environmental compatibility. By modifying the chlorine substitution pattern or introducing additional functional groups, chemists can tailor the biological activity of these compounds to target specific pests while minimizing harm to non-target organisms. Such innovations align with global efforts to promote sustainable agricultural practices.

From an industrial perspective, 2,3-Dichloro-hexane plays a role in polymer chemistry as a monomer or modifier for synthesizing specialty polymers. Its incorporation into polymer backbones can enhance material properties such as thermal stability and chemical resistance. These modified polymers find applications in high-performance coatings, adhesives, and elastomers used across various industries.

Environmental considerations are increasingly influencing the research direction surrounding 2,3-Dichloro-hexane. Efforts are underway to develop greener synthetic routes that reduce waste generation and energy consumption. For example, biocatalytic approaches using engineered enzymes have shown promise in facilitating selective transformations involving 2,3-Dichloro-hexane, thereby aligning with principles of green chemistry.

The future prospects for 2,3-Dichloro-hexane are bright, driven by ongoing research into its novel applications. As synthetic methodologies evolve and new technologies emerge, this compound is expected to remain a cornerstone in organic synthesis. Its adaptability ensures that it will continue to contribute to advancements across multiple scientific disciplines.